Cas no 13683-94-8 (Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI))
13683-94-8 structure
Product Name:Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI)
CAS No:13683-94-8
MF:C11H15NO3
MW:209.241703271866
CID:222297
PubChem ID:312467
Update Time:2025-04-19
Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI)
- butan-2-yl N-(3-hydroxyphenyl)carbamate
- AC1L7LCG
- AG-D-75057
- CTK4C0505
- NSC222567
- NSC-222567
- 13683-94-8
- DTXSID80310134
-
- Inchi: 1S/C11H15NO3/c1-3-8(2)15-11(14)12-9-5-4-6-10(13)7-9/h4-8,13H,3H2,1-2H3,(H,12,14)
- InChI Key: BRWGGLYVEDXMCW-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=C(C=1)O)=O)C(C)CC
Computed Properties
- Exact Mass: 209.10525
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
- LogP: 2.81220
Carbanilic acid,m-hydroxy-, sec-butyl ester (8CI) Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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